Cas no 2229031-45-0 (2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-ol)

• Product Name: 2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-ol
• CAS No: 2229031-45-0
• MF: C₁₁H₁₉ClO
• MW: 202.720962762833
• CID: 5748830
• PubChem ID: 165974789
• Update Time: 2025-05-24

2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1980170
• 2-chloro-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethan-1-ol
• 2229031-45-0
• 2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-ol

• Inchi： 1S/C11H19ClO/c1-11(2)7-3-4-8(9(11)5-7)10(13)6-12/h7-10,13H,3-6H2,1-2H3
• InChI Key： HCQWHALUEGTPHI-UHFFFAOYSA-N
• SMILES： ClCC(C1CCC2CC1C2(C)C)O

Computed Properties

• Exact Mass: 202.1124429g/mol
• Monoisotopic Mass: 202.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-ol

Exploring the Unique Properties and Applications of 2-chloro-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethan-1-ol (CAS No. 2229031-45-0)

In the realm of organic chemistry, 2-chloro-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethan-1-ol (CAS No. 2229031-45-0) stands out as a fascinating compound with a unique bicyclic structure. This molecule, characterized by its bicyclo[3.1.1]heptane backbone and chloroethanol substituent, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and functional properties, making it a subject of ongoing study.

The structural complexity of 2-chloro-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethan-1-ol offers a rich playground for chemists. Its bicyclic framework provides steric hindrance and electronic effects that influence its behavior in reactions. The presence of the chloro and hydroxyl groups further enhances its versatility, enabling derivatization into a wide range of downstream products. This compound's potential as a building block in drug discovery is particularly noteworthy, as its rigid structure could impart desirable pharmacokinetic properties to candidate molecules.

Recent trends in green chemistry have sparked interest in sustainable synthesis routes for compounds like 2-chloro-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethan-1-ol. Researchers are exploring catalytic methods and bio-based precursors to reduce the environmental impact of its production. The compound's chiral centers also make it relevant to the growing field of asymmetric synthesis, where enantioselective transformations are crucial for pharmaceutical applications. These aspects align well with current industry priorities of efficiency and sustainability.

The analytical characterization of CAS No. 2229031-45-0 presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. The compound's steric properties influence its spectral signatures, requiring careful interpretation. These analytical aspects are particularly important for quality control in industrial applications, where consistency and purity are paramount.

In material science applications, the bicyclo[3.1.1]heptane core of this compound offers interesting possibilities. Its rigid structure could serve as a component in advanced polymers or as a scaffold for functional materials. The combination of lipophilic dimethyl groups and polar hydroxyl functionality creates an interesting balance of properties that might be exploited in surface modification or supramolecular chemistry applications. These potential uses are currently under investigation in various research laboratories.

The stability and storage considerations for 2-chloro-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethan-1-ol are important practical aspects. Like many chlorinated alcohols, it may require protection from moisture and light to maintain its integrity over time. Understanding its degradation pathways is crucial for developing appropriate handling protocols. These practical considerations are especially relevant for industrial scale-up and commercial applications.

From a regulatory perspective, CAS No. 2229031-45-0 presents an interesting case study in chemical registration and compliance. While not classified as hazardous under current major regulatory frameworks, proper safety assessments are still essential when working with this compound. The evolving landscape of chemical regulations worldwide makes ongoing evaluation of its status an important consideration for potential users and manufacturers.

The commercial availability and synthesis scale-up of 2-chloro-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethan-1-ol are topics of practical interest. Current market analysis suggests growing demand for such specialty chemicals, particularly in the pharmaceutical intermediate sector. The development of cost-effective, scalable synthetic routes could significantly impact its accessibility and application potential. These economic factors play a crucial role in determining the compound's future trajectory in various industries.

Looking ahead, the scientific community anticipates continued exploration of 2-chloro-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethan-1-ol and related structures. Its unique combination of features makes it a valuable subject for both fundamental research and applied development. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly expand, possibly leading to novel applications in diverse fields.